Cas no 1006436-30-1 (1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1006436-30-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5693874
• PubChem ID: 19620726
• Update Time: 2025-06-08

1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS000310721
• CS-0307184
• EN300-1107005
• 1-ETHOXYMETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YLAMINE
• 1-(ETHOXYMETHYL)-3,5-DIMETHYL-1H-PYRAZOL-4-AMINE
• 1006436-30-1
• 1H-Pyrazol-4-amine, 1-(ethoxymethyl)-3,5-dimethyl-
• 1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine

• Inchi： 1S/C8H15N3O/c1-4-12-5-11-7(3)8(9)6(2)10-11/h4-5,9H2,1-3H3
• InChI Key： FEWMXZFXCJVCHD-UHFFFAOYSA-N
• SMILES： O(CC)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 279.0±40.0 °C(Predicted)
• pka: 4.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1006436-30-1)

1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine is a specialized organic compound with a molecular formula of C8H15N3O. It belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structure, featuring an ethoxymethyl group and dimethyl substitutions, contributes to its chemical versatility and potential utility in various industrial processes.

In recent years, the demand for pyrazole-based compounds has surged due to their role as intermediates in drug discovery. Researchers have explored 1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine for its potential in synthesizing novel therapeutic agents, particularly in oncology and anti-inflammatory drug development. Its amine functionality allows for further derivatization, making it a valuable building block in medicinal chemistry.

The compound's CAS No. 1006436-30-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. With growing interest in sustainable chemistry, this compound has also been evaluated for eco-friendly synthesis routes, aligning with global trends toward green chemistry and reduced environmental impact. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and structural integrity.

From an industrial perspective, 1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine is often discussed in forums focusing on high-value intermediates and custom synthesis. Its stability under standard storage conditions (typically room temperature, inert atmosphere) makes it a practical choice for laboratories and manufacturing facilities. Additionally, its compatibility with common organic solvents enhances its applicability in multi-step synthetic pathways.

Emerging trends in AI-driven drug discovery have further highlighted the importance of such compounds. Computational models frequently utilize pyrazole scaffolds to predict bioactive molecules, and CAS 1006436-30-1 has been referenced in several cheminformatics studies. This intersection of traditional chemistry and modern technology underscores its relevance in contemporary research.

For quality assurance, suppliers of 1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine must adhere to stringent GMP standards, particularly when the compound is intended for pharmaceutical use. Batch-to-batch consistency, residual solvent limits, and impurity profiles are critical parameters monitored during production. Regulatory compliance, including REACH and FDA guidelines, further ensures its safe handling and application.

In summary, 1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1006436-30-1) represents a compelling example of how specialty chemicals drive innovation across multiple sectors. Its adaptability in synthesis, coupled with advancing analytical and computational tools, positions it as a compound of enduring scientific and industrial interest.